
Physical properties of allyl methyl ketone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Penten-2-one

Cat. No.: B1216878 Get Quote

An In-depth Technical Guide to the Physical Properties of Allyl Methyl Ketone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of allyl

methyl ketone, also known as 4-penten-2-one. The information is curated for professionals in

research and development who require precise data for applications in chemical synthesis,

formulation, and drug development. This document summarizes key quantitative data, outlines

general experimental protocols for their determination, and includes a visual workflow for the

physical characterization of chemical compounds.

Core Physical Properties
Allyl methyl ketone is a colorless liquid with an odor similar to crotonaldehyde.[1] It is a

bifunctional compound, exhibiting chemical properties of both an olefin and a ketone.[1]

Quantitative Data Summary
The physical properties of allyl methyl ketone are summarized in the table below. The data has

been compiled from various sources to provide a comparative overview.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1216878?utm_src=pdf-interest
https://www.benchchem.com/product/b1216878?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01248748.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01248748.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value Notes Source(s)

Molecular Formula C₅H₈O - [1][2][3][4]

Molecular Weight 84.12 g/mol - [1][4][5][6]

Boiling Point 93.9 °C to 108 °C
Values vary across

different sources.
[1][2][5][7]

Density 0.814 g/cm³ At 25 °C [1][2][5]

Refractive Index 1.398 to 1.4210 At 20 °C [1][2][5][7]

Flash Point 10.8 °C to 11 °C - [1][2][5][7]

Solubility

Insoluble in water;

Soluble in ethanol,

ether, acetone.

- [1]

Vapor Pressure 48.5 mmHg At 25 °C [2][5]

Melting Point Not Available - [5]

Experimental Protocols for Physical Property
Determination
While specific, detailed experimental protocols for allyl methyl ketone were not found in the

public domain, the following are generalized, standard methodologies for determining the key

physical properties of a liquid chemical compound such as allyl methyl ketone.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Apparatus: A distillation apparatus consisting of a round-bottom flask, a condenser, a

thermometer, a heating mantle, and receiving flask.

Procedure:

A sample of allyl methyl ketone is placed in the distillation flask along with boiling chips.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01248748.htm
https://www.chemnet.com/cas/en/13891-87-7/Methyl-allyl-ketone.html
https://www.guidechem.com/encyclopedia/methyl-allyl-ketone-dic168347.html
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4CUM84CQ9J
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01248748.htm
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4CUM84CQ9J
https://www.lookchem.com/casno13891-87-7.html
https://www.pharmaffiliates.com/en/13891-87-7-allyl-methyl-ketone-pa270023901.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01248748.htm
https://www.chemnet.com/cas/en/13891-87-7/Methyl-allyl-ketone.html
https://www.lookchem.com/casno13891-87-7.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB01248748_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01248748.htm
https://www.chemnet.com/cas/en/13891-87-7/Methyl-allyl-ketone.html
https://www.lookchem.com/casno13891-87-7.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01248748.htm
https://www.chemnet.com/cas/en/13891-87-7/Methyl-allyl-ketone.html
https://www.lookchem.com/casno13891-87-7.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB01248748_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01248748.htm
https://www.chemnet.com/cas/en/13891-87-7/Methyl-allyl-ketone.html
https://www.lookchem.com/casno13891-87-7.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB01248748_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01248748.htm
https://www.chemnet.com/cas/en/13891-87-7/Methyl-allyl-ketone.html
https://www.lookchem.com/casno13891-87-7.html
https://www.lookchem.com/casno13891-87-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The apparatus is assembled, ensuring the thermometer bulb is positioned correctly to

measure the temperature of the vapor.

The sample is heated gently.

The temperature is recorded when the liquid is boiling and a steady stream of distillate is

collected. This temperature is the boiling point at the recorded atmospheric pressure.

For more accurate determinations, especially for small sample volumes, a micro-boiling

point apparatus can be used.

Measurement of Density
Density is the mass per unit volume of a substance.

Apparatus: A pycnometer (specific gravity bottle) of a known volume, and an analytical

balance.

Procedure:

The empty pycnometer is weighed.

It is then filled with the sample of allyl methyl ketone, ensuring no air bubbles are present,

and weighed again.

The temperature of the sample is recorded.

The density is calculated by dividing the mass of the sample by the volume of the

pycnometer.

Measurement of Refractive Index
The refractive index is a dimensionless number that describes how fast light travels through the

material.

Apparatus: A refractometer (e.g., an Abbe refractometer).

Procedure:
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The refractometer is calibrated using a standard of known refractive index.

A few drops of the allyl methyl ketone sample are placed on the prism of the refractometer.

The instrument is adjusted to bring the dividing line between the light and dark fields into

sharp focus at the crosshairs.

The refractive index is read from the instrument's scale. The temperature at which the

measurement is made is crucial and should be recorded.

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Apparatus: Test tubes, vortex mixer, and a means for visual inspection.

Procedure:

A measured amount of allyl methyl ketone is added to a test tube containing a measured

volume of the solvent (e.g., water, ethanol, ether, acetone).

The mixture is agitated thoroughly using a vortex mixer.

The mixture is allowed to stand and is visually inspected for the presence of a single

phase (soluble) or multiple phases (insoluble or partially soluble).

This can be done qualitatively or quantitatively by determining the concentration of the

saturated solution.

Workflow for Physical Property Characterization
The following diagram illustrates a logical workflow for the physical characterization of a

chemical compound like allyl methyl ketone.
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Caption: Workflow for the physical characterization of allyl methyl ketone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical properties of allyl methyl ketone]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1216878#physical-
properties-of-allyl-methyl-ketone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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